![molecular formula C10H16O3 B6263618 2-{1,4-dioxaspiro[4.5]decan-8-yl}acetaldehyde CAS No. 143948-97-4](/img/no-structure.png)
2-{1,4-dioxaspiro[4.5]decan-8-yl}acetaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-{1,4-dioxaspiro[4.5]decan-8-yl}acetaldehyde” is a chemical compound with the molecular formula C10H16O3 . It has a molecular weight of 184.23 g/mol .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found in the search results, related compounds such as “tert-Butyl 2- (1,4-dioxaspiro [4.5]decan-8-yl)ethylcarbamate” and “1,4-Dioxa-8-azaspiro[4.5]decane” have been synthesized . These methods could potentially provide a basis for the synthesis of “this compound”.Scientific Research Applications
2-{1,4-dioxaspiro[4.5]decan-8-yl}acetaldehydedecan-8-ylacetaldehyde has a wide range of scientific research applications. It has been used as a substrate in the synthesis of various compounds such as drugs, pesticides, and other pharmaceuticals. It has also been used in the synthesis of various heterocyclic compounds, including those used in the field of medicinal chemistry. In addition, it has been used in the synthesis of various chiral compounds, which are important in the development of new drugs.
Mechanism of Action
2-{1,4-dioxaspiro[4.5]decan-8-yl}acetaldehydedecan-8-ylacetaldehyde is believed to act as an inhibitor of the enzyme acetylcholinesterase. This enzyme is responsible for the breakdown of acetylcholine, a neurotransmitter involved in the transmission of nerve signals. By inhibiting this enzyme, 2-{1,4-dioxaspiro[4.5]decan-8-yl}acetaldehydedecan-8-ylacetaldehyde can act as a cholinesterase inhibitor, which can be beneficial in the treatment of certain neurological disorders.
Biochemical and Physiological Effects
2-{1,4-dioxaspiro[4.5]decan-8-yl}acetaldehydedecan-8-ylacetaldehyde has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that it can inhibit the enzyme acetylcholinesterase, which can be beneficial in the treatment of certain neurological disorders. In addition, it has been shown to have anti-inflammatory, anti-oxidative, and anti-cancer properties. It has also been shown to have an effect on the metabolism of fatty acids, which can be beneficial in the treatment of obesity.
Advantages and Limitations for Lab Experiments
2-{1,4-dioxaspiro[4.5]decan-8-yl}acetaldehydedecan-8-ylacetaldehyde has several advantages and limitations for lab experiments. One advantage is that it can be synthesized in high yields using a variety of methods. This makes it an ideal compound for use in a variety of experiments. However, it is important to note that this compound is highly toxic and should be handled with care. In addition, it is important to ensure that the reaction conditions are optimized in order to obtain the desired product in high yields.
Future Directions
The potential applications of 2-{1,4-dioxaspiro[4.5]decan-8-yl}acetaldehydedecan-8-ylacetaldehyde are vast and there are numerous future directions for research. One potential direction is the development of new drugs and pesticides based on the compound. In addition, further research could be conducted on the biochemical and physiological effects of the compound. Finally, further research could be conducted on the synthesis of the compound in order to optimize the reaction conditions and increase the yields.
Synthesis Methods
2-{1,4-dioxaspiro[4.5]decan-8-yl}acetaldehydedecan-8-ylacetaldehyde can be synthesized through a variety of methods. The most common method is the reaction of 1,4-dioxaspiro[4.5]decan-8-one with acetic anhydride in the presence of a catalyst such as sodium acetate or p-toluenesulfonic acid. This reaction proceeds at room temperature and yields the desired product in high yields. Other methods of synthesis include the reaction of 1,4-dioxaspiro[4.5]decan-8-one with ethyl chloroformate or ethyl bromoacetate.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{1,4-dioxaspiro[4.5]decan-8-yl}acetaldehyde' involves the protection of a diol followed by oxidation to form the aldehyde functional group.", "Starting Materials": [ "1,4-cyclohexanedimethanol", "acetaldehyde", "p-toluenesulfonic acid", "sodium bicarbonate", "sodium chloride", "dichloromethane", "diethyl ether", "water" ], "Reaction": [ "1. Protection of 1,4-cyclohexanedimethanol with p-toluenesulfonic acid in dichloromethane to form the diol intermediate.", "2. Addition of sodium bicarbonate to neutralize the reaction mixture.", "3. Extraction of the diol intermediate with diethyl ether.", "4. Oxidation of the diol intermediate with sodium chlorite in water to form the aldehyde functional group.", "5. Addition of acetaldehyde to the aldehyde intermediate in dichloromethane to form the final compound.", "6. Purification of the final compound by recrystallization or column chromatography." ] } | |
CAS RN |
143948-97-4 |
Molecular Formula |
C10H16O3 |
Molecular Weight |
184.2 |
Purity |
60 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.